5-(4-bromobenzylidene)-2-(1-piperidinyl)-1,3-thiazol-4(5H)-one

• IUPAC Name: (5E)-5-[(4-bromophenyl)methylidene]-2-piperidin-1-yl-1,3-thiazol-4-one
• InChI: InChI=1S/C15H15BrN2OS/c16-12-6-4-11(5-7-12)10-13-14(19)17-15(20-13)18-8-2-1-3-9-18/h4-7,10H,1-3,8-9H2/b13-10+
• InChI Key: QPDCUEASNOXEPJ-JLHYYAGUSA-N
• Canonical SMILES: C1CCN(CC1)C2=NC(=O)C(=CC3=CC=C(C=C3)Br)S2
• Isomeric SMILES: C1CCN(CC1)C2=NC(=O)/C(=C\C3=CC=C(C=C3)Br)/S2
• Molecular Formula: C15H15BrN2OS
• Molecular Weight: 351.3 g/mol

Description

5-(4-bromobenzylidene)-2-(1-piperidinyl)-1,3-thiazol-4(5H)-one is a chemical compound that belongs to the thiazole family. It is commonly referred to as BBP or 4-Bromo-5-(4-bromobenzylidene)-2-(1-piperidinyl)thiazol-4(5H)-one. BBP has been the focus of scientific research due to its potential pharmaceutical and medicinal applications.

Scientific Research Applications

BBP has been extensively studied for its potential medicinal applications. It has been found to possess anti-inflammatory, anti-tumor, and anti-microbial properties. BBP has also been studied for its potential use as an anti-cancer agent. Studies have shown that BBP inhibits the proliferation of cancer cells and induces apoptosis in cancer cells.

Mechanism of Action

The mechanism of action of BBP is not fully understood. However, studies have shown that BBP inhibits the activity of certain enzymes and proteins that are involved in the growth and proliferation of cancer cells. BBP has also been found to induce apoptosis in cancer cells by activating the caspase cascade.
Biochemical and Physiological Effects
BBP has been found to possess several biochemical and physiological effects. It has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the inflammatory response. BBP has also been found to inhibit the activity of nuclear factor-kappa B (NF-κB), a protein that regulates the expression of genes involved in inflammation and cancer. Additionally, BBP has been found to induce cell cycle arrest in cancer cells.

Advantages and Limitations for Lab Experiments

One of the advantages of using BBP in lab experiments is its potential medicinal applications. BBP has been found to possess anti-inflammatory, anti-tumor, and anti-microbial properties, which make it a promising candidate for drug development. However, one of the limitations of using BBP in lab experiments is its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

For the study of BBP include the development of more efficient synthesis methods, the study of its mechanism of action, and the development of BBP as a potential anti-cancer agent.